Cas no 1803560-98-6 (3-amino-2-phenoxypropanoic acid hydrochloride)

• Product Name: 3-amino-2-phenoxypropanoic acid hydrochloride
• CAS No: 1803560-98-6
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• MDL: MFCD28246468
• CID: 4615367
• PubChem ID: 91662963
• Update Time: 2025-06-08

3-amino-2-phenoxypropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-phenoxypropanoic acid hydrochloride
• 3-amino-2-phenoxypropanoic acid;hydrochloride
• 3-amino-2-phenoxypropanoicacidhydrochloride
• G55444
• 1803560-98-6
• EN300-200502

• MDL： MFCD28246468
• Inchi： 1S/C9H11NO3.ClH/c10-6-8(9(11)12)13-7-4-2-1-3-5-7;/h1-5,8H,6,10H2,(H,11,12);1H
• InChI Key： VZBNQIDGUHNFNG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(CN)C(=O)O.Cl

Computed Properties

• Exact Mass: 217.0505709g/mol
• Monoisotopic Mass: 217.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-2-phenoxypropanoic acid hydrochloride

Introduction to 3-amino-2-phenoxypropanoic acid hydrochloride (CAS No. 1803560-98-6)

3-amino-2-phenoxypropanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803560-98-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydrochloride salt form, has garnered attention due to its structural uniqueness and potential biological activities. The molecule consists of an amino group, a phenoxy substituent, and a propanoic acid backbone, which together contribute to its diverse chemical properties and functionalities.

The structural framework of 3-amino-2-phenoxypropanoic acid hydrochloride positions it as a versatile intermediate in synthetic chemistry. Its ability to participate in various chemical reactions, such as condensation, cyclization, and coupling, makes it a valuable building block for the synthesis of more complex molecules. In particular, the presence of both an amino group and a carboxylic acid group allows for the formation of amides, esters, and other derivatives, which are crucial in drug development.

Recent advancements in the pharmaceutical industry have highlighted the importance of structurally diverse compounds in the discovery and development of novel therapeutic agents. 3-amino-2-phenoxypropanoic acid hydrochloride has been explored in several research studies for its potential applications in medicinal chemistry. Its unique structural features make it a candidate for modulating various biological pathways, including enzyme inhibition and receptor binding. These properties have sparked interest in its use as a lead compound or intermediate in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases.

In the realm of drug design, the phenoxy group in 3-amino-2-phenoxypropanoic acid hydrochloride plays a crucial role in determining its interactions with biological targets. The phenolic moiety is known to exhibit hydrogen bonding capabilities, which can enhance binding affinity to proteins and enzymes. This characteristic has been leveraged in the design of small-molecule inhibitors that require precise interactions with their intended targets. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most promising areas of research involving 3-amino-2-phenoxypropanoic acid hydrochloride is its potential as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including digestion and blood clotting. Inhibiting these enzymes has been a successful strategy in treating conditions such as HIV/AIDS and cancer. The structural features of 3-amino-2-phenoxypropanoic acid hydrochloride make it a suitable candidate for developing new protease inhibitors by serving as a scaffold for further derivatization.

Moreover, the compound has been investigated for its role in modulating neurotransmitter systems. The phenoxy group's ability to interact with serotonin receptors has led to studies exploring its potential as an antagonist or agonist in treating neurological disorders such as depression and anxiety. The amino group also provides opportunities for further chemical modifications that could enhance selectivity and efficacy. These findings underscore the compound's significance as a tool in pharmacological research.

The synthesis of 3-amino-2-phenoxypropanoic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations such as oxidation and reduction. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure compounds, which are often required for pharmaceutical applications. Advances in synthetic methodologies have improved the efficiency and scalability of producing this compound, making it more accessible for research purposes.

In conclusion, 3-amino-2-phenoxypropanoic acid hydrochloride (CAS No. 1803560-98-6) is a structurally interesting compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it a valuable intermediate for synthesizing complex molecules with diverse biological activities. Ongoing research continues to explore its applications in drug development, particularly in the areas of protease inhibition and neurotransmitter modulation. As synthetic techniques advance, the accessibility and utility of this compound are expected to grow, further solidifying its role as a key player in medicinal chemistry.